Cas no 444917-88-8 (1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE)

1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE structure
444917-88-8 structure
Product Name:1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
CAS No:444917-88-8
MF:C16H15ClO2
MW:274.742103815079
CID:929524
PubChem ID:22262121
Update Time:2025-04-19

1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
    • 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethanone
    • 444917-88-8
    • DTXSID30624036
    • SCHEMBL5752711
    • 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethan-1-one
    • MDL: MFCD06656991
    • Inchi: 1S/C16H15ClO2/c1-3-12-10-15(8-9-16(12)17)19-14-6-4-13(5-7-14)11(2)18/h4-10H,3H2,1-2H3
    • InChI Key: LVEDJFPREYSQHD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1CC)OC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 274.0760574g/mol
  • Monoisotopic Mass: 274.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų
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